Cas no 2229134-10-3 (3-(9H-fluoren-9-yl)-3,3-difluoropropan-1-ol)

• Product Name: 3-(9H-fluoren-9-yl)-3,3-difluoropropan-1-ol
• CAS No: 2229134-10-3
• MF: C₁₆H₁₄F₂O
• MW: 260.278571605682
• CID: 5979267
• PubChem ID: 165683792
• Update Time: 2025-10-24

3-(9H-fluoren-9-yl)-3,3-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(9H-fluoren-9-yl)-3,3-difluoropropan-1-ol
• EN300-1943738
• 2229134-10-3

• Inchi： 1S/C16H14F2O/c17-16(18,9-10-19)15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1-8,15,19H,9-10H2
• InChI Key： BDFOPCZTBQEGQW-UHFFFAOYSA-N
• SMILES： FC(CCO)(C1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 260.10127139g/mol
• Monoisotopic Mass: 260.10127139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(9H-fluoren-9-yl)-3,3-difluoropropan-1-ol

Introduction to 3-(9H-fluoren-9-yl)-3,3-difluoropropan-1-ol (CAS No. 2229134-10-3)

3-(9H-fluoren-9-yl)-3,3-difluoropropan-1-ol, identified by the chemical compound code CAS No. 2229134-10-3, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a fluorene core substituted with a difluorinated propyl group, exhibits unique structural and electronic properties that make it a promising candidate for various applications, particularly in the development of advanced materials and bioactive molecules.

The molecular structure of 3-(9H-fluoren-9-yl)-3,3-difluoropropan-1-ol consists of a rigid fluorene backbone, which is known for its excellent thermal stability and fluorescence characteristics, coupled with a highly electron-withdrawing difluoropropyl side chain. This combination imparts distinct physicochemical properties to the compound, including high lipophilicity and tunable electronic behavior. Such attributes are highly valuable in the design of novel pharmaceuticals, organic semiconductors, and optoelectronic materials.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced metabolic stability and improved binding affinities in drug design. The presence of two fluorine atoms in the difluoropropyl group of this compound not only increases its lipophilicity but also influences its interactions with biological targets. This has led to its exploration as a key intermediate in synthesizing small-molecule drugs targeting various diseases, including cancer and neurological disorders.

One of the most compelling aspects of 3-(9H-fluoren-9-yl)-3,3-difluoropropan-1-ol is its potential in the field of organic electronics. The fluorene moiety is widely recognized for its role as a hole transport material in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The introduction of electron-withdrawing fluorine atoms into the propyl side chain further enhances the electron affinity and charge mobility of the molecule, making it an ideal candidate for improving device performance in next-generation electronic devices.

Recent studies have demonstrated the utility of this compound in designing novel fluorescent probes for biological imaging. The inherent fluorescence properties of the fluorene core can be harnessed to develop sensitive and selective detectors for various biomolecules. Additionally, the electron-deficient nature of the difluoropropyl group allows for fine-tuning of the emission wavelength, enabling multiplexed imaging applications in live cells and tissues. These advancements highlight the compound's versatility as a tool in both medicinal chemistry and biomedical research.

The synthesis of 3-(9H-fluoren-9-yl)-3,3-difluoropropan-1-ol involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Key synthetic strategies include palladium-catalyzed cross-coupling reactions to introduce the fluorene moiety and nucleophilic substitution reactions to incorporate the difluoropropyl group. Advances in catalytic methods have enabled more efficient and sustainable synthesis routes, reducing waste generation and energy consumption.

In conclusion, 3-(9H-fluoren-9-yl)-3,3-difluoropropan-1-ol (CAS No. 2229134-10-3) represents a fascinating example of how structural modifications can lead to novel materials with tailored properties. Its applications span across pharmaceuticals, organic electronics, and biomedicine, underscoring its importance as a building block for innovation. As research continues to uncover new possibilities for this compound, it is expected to play an increasingly significant role in advancing technologies across multiple scientific disciplines.